Cas no 14549-73-6 (3,5-Pyridinediamine,4-[4-(4-methylphenyl)-1-piperazinyl]-)

3,5-Pyridinediamine,4-[4-(4-methylphenyl)-1-piperazinyl]- structure
14549-73-6 structure
Product Name:3,5-Pyridinediamine,4-[4-(4-methylphenyl)-1-piperazinyl]-
CAS No:14549-73-6
MF:C16H21N5
MW:283.371442556381
CID:158095
PubChem ID:203485
Update Time:2025-04-19

3,5-Pyridinediamine,4-[4-(4-methylphenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinediamine,4-[4-(4-methylphenyl)-1-piperazinyl]-
    • 4-[4-(4-Methylphenyl)-1-piperazinyl]-3,5-pyridinediamine
    • 4-[4-(4-methylphenyl)piperazin-1-yl]pyridine-3,5-diamine
    • 1-(3,5-Diamino-4-pyridyl)-4-(p-tolyl)piperazine
    • 4-(p-Tolyl)-1-(3,5-diamino-4-pyridyl)piperazine
    • 14549-73-6
    • 5-23-03-00100 (Beilstein Handbook Reference)
    • DTXSID70163075
    • BRN 0623977
    • Piperazine, 1-(3,5-diamino-4-pyridyl)-4-(p-tolyl)-
    • Inchi: 1S/C16H21N5/c1-12-2-4-13(5-3-12)20-6-8-21(9-7-20)16-14(17)10-19-11-15(16)18/h2-5,10-11H,6-9,17-18H2,1H3
    • InChI Key: SRCHGEWLPQAGEZ-UHFFFAOYSA-N
    • SMILES: N1(C2C(=CN=CC=2N)N)CCN(C2C=CC(C)=CC=2)CC1

Computed Properties

  • Exact Mass: 283.17993
  • Monoisotopic Mass: 283.18
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 565.3°C at 760 mmHg
  • Flash Point: 295.7°C
  • Refractive Index: 1.665
  • PSA: 71.41
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